![molecular formula C11H14ClNO3 B3034240 5,6-Dimethoxy-3-oxo-1-indanaminium chloride CAS No. 148502-19-6](/img/structure/B3034240.png)
5,6-Dimethoxy-3-oxo-1-indanaminium chloride
Overview
Description
5,6-Dimethoxy-3-oxo-1-indanaminium chloride (DMOC) is a novel quaternary ammonium salt that has been gaining attention in the scientific community due to its unique properties. DMOC has been found to be useful in a variety of applications, ranging from synthetic organic chemistry to biomedical research.
Scientific Research Applications
Antioxidant and Antihyperglycemic Agents
5,6-Dimethoxy-1-indanone derivatives have been synthesized and investigated for their potential as antioxidant and antihyperglycemic agents. These compounds, specifically 6-substituted-3-(1-(4-substituted)-4-((Z)-(5,6-dimethoxy-1-oxo-1H-inden-2(3H)-ylidene)methyl)-1H-pyrazol-3-yl)-2H-chromen-2-one derivatives, demonstrated promising in vitro antioxidant activity. They exhibited significant DPPH radical scavenging activity, ferrous ion chelating ability, and reductive capability. Additionally, selected compounds showed notable in vivo antihyperglycemic activity against Streptozotocin–nicotinamide induced Adult Wistar rats, indicating a potential for managing glucose levels in diabetes (Kenchappa et al., 2017).
Activation of Simple Polyethers
The compound's derivatives have been used to study the activation of simple polyethers by molybdenum and tungsten chlorides. This research contributes to understanding the chemical reactions and potential applications of polyethers in various chemical processes, including the selective formation of coordination adducts and cleavage of C-H bonds (Dolci et al., 2010).
Olefin Oxidation Process
5,6-Dimethoxy-1-indanone derivatives have also been involved in studies related to the olefin oxidation process on a dioxo-μ-oxo Mo catalyst. These studies offer insights into the catalytic reactions of olefins, demonstrating the compound's utility in facilitating oxidation processes that are relevant in industrial and synthetic chemistry (Griffe et al., 2008).
Antimycobacterial Activity
Research into novel 5,6-dimethoxy-1-oxo-2,5-dihydro-1H-2-indenyl-5,4-substituted phenyl methanone analogues has demonstrated moderate to high antimycobacterial activity against Mycobacterium tuberculosis. This indicates the potential for developing new antimicrobial agents from 5,6-dimethoxy-1-indanone derivatives to combat tuberculosis (Ali et al., 2009).
Peptidomimetics Synthesis
The use of 5,6-dimethoxy-1-indanone derivatives in the synthesis of sterically-hindered peptidomimetics demonstrates their applicability in medicinal chemistry. These compounds aid in controlling racemization and N-arylation, crucial factors in developing therapeutic agents (Shieh et al., 2008).
Properties
IUPAC Name |
(5,6-dimethoxy-3-oxo-1,2-dihydroinden-1-yl)azanium;chloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3.ClH/c1-14-10-3-6-7(4-11(10)15-2)9(13)5-8(6)12;/h3-4,8H,5,12H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIQTUIHMHYURGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=O)CC(C2=C1)[NH3+])OC.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
148502-19-6 | |
Record name | 1H-Inden-1-one, 3-amino-2,3-dihydro-5,6-dimethoxy-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=148502-19-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.